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Introduction

Hydroxy Methyl Linagliptin is recognized primarily as a metabolite and impurity of Linagliptin,
a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor used in the management of type
2 diabetes mellitus. The presence and characterization of such metabolites are of paramount
importance in drug development and regulatory affairs to ensure the safety and efficacy of the
parent drug. This technical guide provides a comprehensive overview of the known chemical
properties of Hydroxy Methyl Linagliptin, including its chemical identity, available
physicochemical data, and pathways related to its formation and the mechanism of action of its
parent compound.

Chemical Identity

Hydroxy Methyl Linagliptin is systematically named 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-
hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-
purine-2,6-dione.[1][2][3][4] It is a derivative of Linagliptin where a hydroxymethyl group is
introduced.
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Physicochemical Properties

Quantitative experimental data for many of the physicochemical properties of Hydroxy Methyl

Linagliptin are not readily available in the public domain, which is common for drug

metabolites that are not themselves active pharmaceutical ingredients. The available

information is summarized in the table below.

Property Value Source

Molecular Formula C27H34N803 [1112][5][6]

Molecular Weight 518.62 g/mol [2][6]
8-[(3R)-3-aminopiperidin-1-
yl]-7-[(2E)-4-hydroxy-3-
methylbut-2-en-1-yl]-3-methyl-

IUPAC Name ) ] [117]
1-[(4-ethylquinazolin-2-
yl)methyl]-3,7-dihydro-1H-
purine-2,6-dione

Appearance Not specified (likely a solid)

Solubility Data not available

Melting Point Data not available

pKa Data not available

LogP Data not available

Storage Condition

2-8°C Refrigerator

Metabolic Pathway

Hydroxy Methyl Linagliptin is a product of the metabolism of Linagliptin. The

biotransformation involves the hydroxylation of the parent molecule. While Linagliptin is noted

for its minimal metabolism, this hydroxylated metabolite is one of the identified products.[8]
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Metabolic conversion of Linagliptin.

Signaling Pathway of the Parent Compound:
Linagliptin
Hydroxy Methyl Linagliptin is considered a pharmacologically inactive metabolite.[4][9] The

therapeutic effects of the parent drug, Linagliptin, are due to its inhibition of the DPP-4 enzyme.
This pathway is crucial for glucose homeostasis.
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Mechanism of action of Linagliptin.

Experimental Protocols

Pharmacological Intervention

General Synthetic Approach for Linagliptin-Related

Impurities

The synthesis of Linagliptin and its impurities often involves a multi-step process. A general
approach for preparing related substances, which could be adapted for Hydroxy Methyl
Linagliptin, is outlined below. This is a representative workflow and specific reagents and

conditions would need to be optimized.
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General synthetic workflow.
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o N7-Alkylation: The starting xanthine derivative is alkylated at the N7 position. This could
involve reacting an 8-bromo-xanthine with an appropriate alkyl halide in the presence of a
base.

o N1-Alkylation: The resulting intermediate is then alkylated at the N1 position, typically with a
substituted quinazoline methyl halide.

o C8-Amination: The bromine at the C8 position is displaced by the desired amino piperidine
derivative.

« Purification: The final product is purified using techniques such as column chromatography
or recrystallization to achieve the desired purity.

Analytical Characterization: High-Performance Liquid
Chromatography (HPLC)

HPLC is a standard method for the identification and quantification of pharmaceutical
impurities. A general reverse-phase HPLC (RP-HPLC) method for the analysis of Linagliptin
and its related substances is described below.

Chromatographic Conditions (Representative):

e Column: C18, 250 mm x 4.6 mm, 5 um

¢ Mobile Phase A: Phosphate buffer

» Mobile Phase B: Acetonitrile

o Gradient: A time-based gradient from a lower to a higher percentage of Mobile Phase B.
e Flow Rate: 1.0 mL/min

o Detection: UV at a specified wavelength (e.g., 225 nm or 293 nm)[8]

e Column Temperature: 45°C

Methodology:
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» Standard Preparation: A standard solution of Hydroxy Methyl Linagliptin is prepared in a
suitable diluent at a known concentration.

o Sample Preparation: The sample containing the analyte is dissolved in the diluent.

« Injection: Equal volumes of the standard and sample solutions are injected into the HPLC
system.

e Analysis: The retention time and peak area of the analyte in the sample are compared to
those of the standard for identification and quantification. The method should be validated for
specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.

Conclusion

Hydroxy Methyl Linagliptin is a key metabolite of Linagliptin. While comprehensive
physicochemical data is not widely published, its chemical structure and role in the metabolic
profile of Linagliptin are established. The provided information on its formation, the mechanism
of its parent compound, and general experimental approaches for its synthesis and analysis
serve as a valuable resource for researchers and professionals in the field of drug
development. Further studies to fully characterize the physicochemical properties of this
metabolite would be beneficial for a more complete understanding of Linagliptin's disposition in

Vivo.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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